Cas no 61043-10-5 (2-Pyridinecarboxaldehyde thiosemicarbazone)

• Product Name: 2-Pyridinecarboxaldehyde thiosemicarbazone
• CAS No: 61043-10-5
• MF: C₇H₈N₄S
• MW: 180.230218887329
• CID: 953876
• PubChem ID: 5382559
• Update Time: 2025-09-27

2-Pyridinecarboxaldehyde thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

• [(E)-[(pyridin-2-yl)methylidene]amino]thiourea
• CHEMBL25988
• GXBCCUBTQFNGFA-BJMVGYQFSA-N
• [(E)-pyridin-2-ylmethylideneamino]thiourea
• Hydrazinecarbothioamide, 2-(2-pyridinylmethylene)-
• (2E)-2-(pyridin-2-ylmethylidene)hydrazinecarbothioamide
• Hydrazinecarbothioamide, 2-(2-pyridinylmethylene)-, (E)-
• 61043-10-5
• AI3-51838
• NSC 729
• GUV6BG5RZX
• Picolinaldehyde, thiosemicarbazone
• NSC-729
• Z49561480
• NSC729
• Picoline-2-aldehyde thiosemicarbazone
• (2E)-2-(2-Pyridinylmethylene)hydrazinecarbothioamide
• (E)-2-(pyridin-2-ylmethylene)hydrazinecarbothioamide
• 2-Pyridinecarbaldehyde thiosemicarbazone
• 2-Pyridinecarboxaldehyde thiosemicarbazone
• 2-Pyridinecarbaldehyde thiosemicarbazone #
• {[(pyridin-2-yl)methylidene]amino}thiourea
• Pyridine-2-carboxaldehyde thiosemicarbazone
• [(E)-2-pyridylmethyleneamino]thiourea
• 2-(pyridin-2-ylmethylene)hydrazinecarbothioamide
• EN300-43946
• CS-0110143
• AKOS005109625
• 3608-75-1
• MFCD00160323
• WLN: T6NJ B1UNMYZUS
• Beta-pyridine-2yl thiosemicarbazone
• Hydrazinecarbothioamide, 2-(2-pyridinylmethylene)-, (2E)-
• Picolinaldehyde monothiosemicarbazone
• DTXSID20417752
• 2-Formylpyridine thiosemicarbazone
• MS-7716
• 2-(2-Pyridinylmethylene)hydrazinecarbothioamide
• NSC144418
• BDBM50341553
• SCHEMBL293101
• AN-689/40795014
• Pyridine-2-carboxaldehyde, thiosemicarbazone
• STL583038
• NSC-144418

• MDL： MFCD00160323
• Inchi： 1S/C7H8N4S/c8-7(12)11-10-5-6-3-1-2-4-9-6/h1-5H,(H3,8,11,12)/b10-5+
• InChI Key： GXBCCUBTQFNGFA-BJMVGYQFSA-N
• SMILES： S=C(N)N/N=C/C1C=CC=CN=1

Computed Properties

• Exact Mass: 180.04696745g/mol
• Monoisotopic Mass: 180.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Pyridinecarboxaldehyde thiosemicarbazone

Comprehensive Overview of 2-Pyridinecarboxaldehyde Thiosemicarbazone (CAS No. 61043-10-5)

2-Pyridinecarboxaldehyde thiosemicarbazone (CAS No. 61043-10-5) is a specialized organic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, material science, and coordination chemistry. This compound, often abbreviated as PCT, belongs to the class of thiosemicarbazones, which are known for their unique chelating properties and biological activities. Researchers and industries are increasingly exploring its potential in areas such as anticancer agents, antimicrobial formulations, and metal ion sensors.

The molecular structure of 2-Pyridinecarboxaldehyde thiosemicarbazone features a pyridine ring linked to a thiosemicarbazone moiety, which enables it to form stable complexes with transition metals like copper, iron, and zinc. This property makes it a valuable tool in bioinorganic chemistry and pharmaceutical research. Recent studies have highlighted its role in targeted drug delivery systems, particularly in the context of iron chelation therapy for diseases such as cancer and neurodegenerative disorders.

One of the most searched topics related to CAS No. 61043-10-5 is its potential as an antiviral agent. With the global focus on emerging viral infections, researchers are investigating the efficacy of thiosemicarbazone derivatives against viruses like SARS-CoV-2 and influenza. The compound's ability to inhibit viral replication by interfering with metal-dependent enzymes has positioned it as a promising candidate for future therapeutics.

In the field of material science, 2-Pyridinecarboxaldehyde thiosemicarbazone is utilized as a ligand for designing luminescent materials and catalysts. Its photophysical properties make it suitable for applications in OLEDs (organic light-emitting diodes) and solar cells. Additionally, its chelation capabilities are exploited in wastewater treatment for the removal of heavy metals, aligning with the growing demand for green chemistry solutions.

From a synthetic chemistry perspective, the compound is often prepared via the condensation of 2-pyridinecarboxaldehyde with thiosemicarbazide. This reaction is typically carried out under mild conditions, yielding high purity products suitable for pharmaceutical intermediates. The scalability of this synthesis has made CAS No. 61043-10-5 a commercially viable option for industrial applications.

Another trending topic is the structure-activity relationship (SAR) of thiosemicarbazones. Scientists are actively modifying the pyridine and thiosemicarbazone components to enhance bioavailability and target specificity. Such modifications are crucial for developing next-generation therapeutics with minimal side effects.

Environmental and safety profiles of 2-Pyridinecarboxaldehyde thiosemicarbazone are also frequently searched. While the compound is generally stable under standard conditions, proper handling and storage are recommended to maintain its integrity. Regulatory guidelines emphasize its use in research laboratories and industrial settings with appropriate safety protocols.

In summary, 2-Pyridinecarboxaldehyde thiosemicarbazone (CAS No. 61043-10-5) is a multifaceted compound with broad applications across medicine, materials science, and environmental technology. Its chelating properties, biological activity, and synthetic accessibility make it a subject of ongoing research and innovation. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable development.